Cas no 2309538-64-3 (4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine)

• Product Name: 4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine
• CAS No: 2309538-64-3
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 5326423
• Update Time: 2025-10-28

4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(2-methylthiazol-4-yl)methanone
• [4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• 4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine

• Inchi： 1S/C18H22N4O2S/c1-12-21-16(10-25-12)18(23)22-6-4-13(5-7-22)9-24-17-8-15(14-2-3-14)19-11-20-17/h8,10-11,13-14H,2-7,9H2,1H3
• InChI Key： ORFCOVZLJLQMPU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CCC(COC2=CC(C3CC3)=NC=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• XLogP3: 2.7
• Topological Polar Surface Area: 96.4

Additional information on 4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine

4-Cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine: A Comprehensive Overview

The compound with CAS No. 2309538-64-3, known as 4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule is characterized by its complex structure, which includes a pyrimidine core, a cyclopropyl group, and a piperidine ring substituted with a thiazole moiety. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the cyclopropyl group in this compound is notable, as it is known to enhance the stability and bioavailability of molecules. Additionally, the thiazole ring, a heterocyclic structure commonly found in natural products and synthetic drugs, adds to the molecule's potential for interacting with biological targets such as enzymes or receptors.

The synthesis of 4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including the use of coupling reactions and cyclization techniques, to efficiently construct this intricate molecule. These advancements have not only improved the scalability of production but also opened avenues for further structural modifications to explore its pharmacological profile.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated selective inhibitory effects on certain kinases, which are key players in various disease pathways. Furthermore, its ability to modulate cellular signaling cascades suggests potential applications in treating conditions such as inflammation and neurodegenerative disorders. Ongoing research is focused on elucidating the exact mechanism of action and identifying optimal dosing regimens for therapeutic use.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided critical insights into its molecular structure and purity, ensuring its reliability for both academic research and industrial applications. The integration of computational chemistry tools has also facilitated the prediction of its physicochemical properties and toxicity profiles.

Looking ahead, the development of 4-cyclopropyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]methoxy}pyrimidine represents a significant step forward in the design of novel therapeutic agents. Its unique combination of structural features positions it as a valuable candidate for further exploration in drug discovery programs targeting diverse disease states. As research continues to uncover its full potential, this compound is poised to make a meaningful impact in the field of medicinal chemistry.